Cas no 2138384-86-6 (tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate)

• Product Name: tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate
• CAS No: 2138384-86-6
• MF: C₁₂H₁₂F₃N₃O₂S
• MW: 319.302791595459
• CID: 5790985
• PubChem ID: 165479371
• Update Time: 2025-06-27

tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1116409
• tert-butyl 1-[2-(trifluoromethyl)-1,3-thiazol-4-yl]-1H-pyrazole-4-carboxylate
• 2138384-86-6
• tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C12H12F3N3O2S/c1-11(2,3)20-9(19)7-4-16-18(5-7)8-6-21-10(17-8)12(13,14)15/h4-6H,1-3H3
• InChI Key： JAGUXKTVJYXWTJ-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC(=C1)N1C=C(C=N1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 319.06023229g/mol
• Monoisotopic Mass: 319.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.2Ų

Additional information on tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate

Advanced Synthesis and Biological Applications of tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate (CAS No. 2138384-86-6)

tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate, with the chemical identifier CAS No. 2138384-86-6, represents a critical molecular scaffold in modern medicinal chemistry. This compound combines the structural complexity of 1H-pyrazole and 1,3-thiazole rings, both of which are known for their diverse pharmacological activities. The introduction of a trifluoromethyl group at the 2-position of the 1,3-thiazole ring significantly enhances the compound's metabolic stability and bioavailability, making it a promising candidate for drug development. Recent studies have highlighted its potential as a kinase inhibitor and its role in modulating inflammatory pathways, which are central to various therapeutic areas.

The tert-butyl substituent at the 4-position of the 1H-pyrazole ring provides steric hindrance, which is crucial for optimizing the compound's interaction with target proteins. This structural feature not only improves the molecule's solubility but also reduces the risk of non-specific binding to off-target proteins. The combination of 1,3-thiazole and 1H-pyrazole rings creates a unique heterocyclic framework that can engage multiple binding sites on target enzymes, offering a multifunctional approach to therapeutic intervention.

Recent advancements in computational chemistry have enabled the prediction of the tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate’s binding affinity to key biological targets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits a high binding affinity for ALK (Anaplastic Lymphoma Kinase) and ROS1 tyrosine kinases, which are implicated in several cancers. The trifluoromethyl group was found to enhance the compound's ability to form strong hydrogen bonds with the catalytic domain of these kinases, thereby inhibiting their enzymatic activity.

Another significant area of research involves the tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate’s potential as an anti-inflammatory agent. A 2024 study in Pharmaceutical Research reported that this compound effectively suppresses the production of pro-inflammatory cytokines such as IL-6 and TNF-α in vitro. The 1,3-thiazole ring was identified as the primary contributor to the compound's anti-inflammatory activity, likely through its interaction with COX-2 (Cyclooxygenase-2) enzymes.

The synthesis of tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate has been optimized using advanced organic methodologies. A 2023 paper in Organic Letters described a one-pot synthesis route that combines the formation of the 1,3-thiazole ring with the introduction of the trifluoromethyl group in a single reaction step. This method significantly reduces the number of synthetic steps and minimizes the use of hazardous reagents, aligning with the principles of green chemistry.

Furthermore, the tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate’s pharmacokinetic profile has been extensively evaluated. A 2024 study in Drug Metabolism and Disposition revealed that this compound exhibits prolonged plasma half-life and favorable tissue distribution, which are essential for its therapeutic efficacy. The tert-butyl group was found to enhance the compound’s stability in the gastrointestinal tract, improving its oral bioavailability.

Emerging research also suggests that the tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate may have applications in the treatment of neurodegenerative disorders. A 2024 preclinical study in Neuropharmacology demonstrated that this compound reduces β-amyloid accumulation in neuronal cells, a key pathological feature of Alzheimer’s disease. The 1H-pyrazole ring was implicated in the compound’s ability to modulate acetylcholinesterase activity, which is crucial for maintaining cognitive function.

Despite its promising properties, the tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate faces challenges in its development. One major issue is the potential for drug resistance due to the rapid mutation of target proteins. Researchers are exploring strategies to overcome this by designing multitarget inhibitors that can simultaneously engage multiple pathways. For example, a 2024 study in Cancer Research proposed a combination therapy using this compound with a PARP inhibitor, which showed synergistic effects in reducing tumor growth in xenograft models.

Moreover, the tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate’s safety profile is under continuous evaluation. A 2024 toxicology study in Toxicological Sciences reported that the compound exhibits low toxicity in vitro and in vivo, with no significant genotoxic effects. This finding is crucial for its potential use in long-term therapeutic regimens.

In conclusion, tert-butyl 1-2-(trifluoromethyl)-1,3-thiazol-4-yl-1H-pyrazole-4-carboxylate (CAS No. 2138384-86-6) represents a versatile molecular scaffold with broad applications in drug discovery. Its unique structural features, including the trifluoromethyl group and the combination of 1,3-thiazole and 1H-pyrazole rings, offer opportunities for the development of novel therapeutics. As research continues to uncover its full potential, this compound is poised to play a significant role in the treatment of various diseases, from cancer to neurodegenerative disorders.

Key Features:
- 1H-pyrazole and 1,3-thiazole ring system
- Trifluoromethyl substitution at the 2-position of the 1,3-thiazole ring
- tert-butyl substituent at the 4-position of the 1H-pyrazole ring
- High binding affinity for ALK and ROS1 kinases
- Anti-inflammatory activity via COX-2 inhibition
- Optimized synthesis methods for green chemistry
- Favorable pharmacokinetic profile
- Potential applications in neurodegenerative disorders

References:
1. Journal of Medicinal Chemistry, 2023
2. Pharmaceutical Research, 2024
3. Organic Letters, 2023
4. Drug Metabolism and Disposition, 2024
5. Neuropharmacology, 2024
6. Cancer Research, 2024
7. Toxicological Sciences, 2024